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Compound of Interest

Compound Name:
N-Ethyl-N-methylpropionamide-

PEG1-Br

Cat. No.: B11873139 Get Quote

Technical Guide: Safety and Handling of N-Ethyl-
N-methylpropionamide-PEG1-Br
Disclaimer: This document is intended as a technical guide for researchers, scientists, and drug

development professionals. A complete, official Safety Data Sheet (SDS) for N-Ethyl-N-
methylpropionamide-PEG1-Br (CAS No. 1695856-63-3) is not publicly available. The

information herein is compiled from supplier data and general safety principles for related

chemical structures. It is not a substitute for a formal risk assessment and should be used in

conjunction with established laboratory safety protocols.

Introduction
N-Ethyl-N-methylpropionamide-PEG1-Br is a functionalized building block used in chemical

synthesis, particularly as a PEG-based linker for Proteolysis Targeting Chimeras (PROTACs).

As a novel research chemical, comprehensive toxicological and safety data are limited.

Therefore, it must be handled with a high degree of caution, assuming it is potentially

hazardous. This guide provides a summary of available data and recommended best practices

for its safe handling and use in a laboratory setting.
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The following table summarizes the known physical and chemical properties of N-Ethyl-N-
methylpropionamide-PEG1-Br. Much of the data is currently unavailable and should be

determined by qualified personnel as needed.

Property Value Source

CAS Number 1695856-63-3 DC Chemicals

Chemical Formula C₈H₁₆BrNO₂ DC Chemicals

Molecular Weight 238.12 g/mol DC Chemicals

Appearance Solid DC Chemicals

Odor No data available DC Chemicals

Melting/Freezing Point No data available DC Chemicals

Boiling Point/Range No data available DC Chemicals

Flash Point No data available DC Chemicals

Solubility Soluble in DMSO DC Chemicals

Storage Temperature

Powder: -20°C (2 years)In

DMSO: 4°C (2 weeks), -80°C

(6 months)

DC Chemicals

Hazard Identification and Precautionary Measures
Due to the lack of specific toxicity data, a precautionary approach is mandatory. The molecule

contains a bromoalkane moiety, which can act as an alkylating agent, and an amide group.

Similar compounds can be irritants or have other toxic effects.

Potential Hazards (Assumed):

May be harmful if swallowed, inhaled, or absorbed through the skin.

May cause eye, skin, and respiratory tract irritation.

Long-term effects have not been evaluated.
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Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side-shields.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and ensure exposed skin is covered.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If aerosols or dusts are generated, a suitable respirator may be necessary.

Handling and Storage
Precautions for Safe Handling:

Avoid all personal contact, including inhalation.

Wear personal protective equipment as outlined above.

Use only in a chemical fume hood.

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

Conditions for Safe Storage:

Keep container tightly sealed.

Store in a cool, dry, and well-ventilated area.

Follow recommended storage temperatures: -20°C for the solid powder for long-term

storage.

First Aid Measures
In the event of exposure, seek immediate medical attention and show this guide to the

attending physician.
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If Inhaled: Move the victim to fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Immediately wash skin with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Accidental Release Measures
Ensure adequate ventilation.

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment.

Absorb spillage with inert material (e.g., sand, vermiculite) and place in a suitable, closed

container for disposal.

Do not let the product enter drains.

General Experimental Workflow for Handling Novel
Chemicals
The following diagram illustrates a logical workflow for the risk assessment and safe handling

of a novel chemical like N-Ethyl-N-methylpropionamide-PEG1-Br in a research environment.

No specific experimental protocols for safety determination of this compound are available;

therefore, a generalized best-practice model is provided.
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Caption: Workflow for Risk Assessment and Safe Handling of Novel Research Chemicals.
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Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations. Contact a licensed professional waste disposal service. Do not dispose of

down the drain or in household waste.

To cite this document: BenchChem. [N-Ethyl-N-methylpropionamide-PEG1-Br safety data
sheet and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11873139#n-ethyl-n-methylpropionamide-peg1-br-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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